2,2-Difluoro-3-hydroxy-3-methylbutanoic acid

• IUPAC Name: 2,2-difluoro-3-hydroxy-3-methylbutanoic acid
• InChI: InChI=1S/C5H8F2O3/c1-4(2,10)5(6,7)3(8)9/h10H,1-2H3,(H,8,9)
• InChI Key: NVFCMUVYZLXDKX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(C(=O)O)(F)F)O
• Molecular Formula: C5H8F2O3
• Molecular Weight: 154.11 g/mol
• CAS RN: 15080-23-6

Description

2,2-Difluoro-3-hydroxy-3-methylbutanoic acid is a compound that is not directly discussed in the provided papers. However, the papers do discuss related compounds and methodologies that could be relevant to the synthesis, molecular structure, and chemical properties of similar compounds. For instance, the preparation of optically pure 3-hydroxybutanoic acid and its homologues is described, which could be analogous to the synthesis of this compound . Additionally, vibrational spectroscopy and molecular docking studies on a related compound provide insights into the molecular structure and potential interactions of similar compounds .

Synthesis Analysis

The synthesis of related compounds involves enantioface differentiating hydrogenation and preferential crystallization as a method to achieve optical purity . Although the specific synthesis of this compound is not detailed, the methodologies described could potentially be adapted for its synthesis. The use of asymmetrically modified nickel catalysts for hydrogenation and the formation of dibenzylammonium salts for crystallization are key steps that could be relevant .

Molecular Structure Analysis

The molecular structure of a related compound, 3-amino-2-hydroxy-4-phenylbutanoic acid, was determined using X-ray crystallography . This technique could also be applied to determine the molecular structure of this compound. The absolute stereochemistry of such compounds is crucial for their biological activity and can be confirmed through such analyses .

Chemical Reactions Analysis

While the specific chemical reactions of this compound are not discussed, the papers provide information on the reactivity of similar compounds. For example, perfluoro-(3-methylbuta-1,2-diene) is mentioned to undergo nucleophilic attack and can form various products depending on the conditions and reagents used . This suggests that the difluoro compound may also exhibit interesting reactivity patterns, especially with nucleophiles.

Physical and Chemical Properties Analysis

The vibrational spectroscopy and molecular docking studies of a related compound provide insights into the electronic properties, such as the HOMO-LUMO gap, which is indicative of the compound's reactivity . The chemical shielding effect from NMR spectrum analysis and the calculation of drug likeness parameters are also relevant for understanding the physical and chemical properties of similar compounds . These techniques could be applied to this compound to gain a comprehensive understanding of its properties.

Scientific Research Applications

Quantitative Determination in Alcoholic Beverages

2,2-Difluoro-3-hydroxy-3-methylbutanoic acid (3OH3MB) has been studied for its role in alcoholic beverages, particularly in wines and beers. A method for the quantitative determination of this compound, among others, has been optimized and applied to various wines and other alcoholic beverages. The concentrations of 3OH3MB in these beverages may have significant sensory effects, highlighting its importance in the flavor profile of these drinks (Gracia-Moreno et al., 2015).

Oxidation Mechanisms

Research has also focused on the oxidation mechanisms involving 2-hydroxy-3-methylbutanoic acid. Studies on its oxidation by chromium(VI) in perchloric acid have contributed to understanding the chemical behavior and potential applications of its derivatives, including this compound (Signorella et al., 1992).

Synthesis of Difluorovinylphosphonate Analogues

This acid has been used in the synthesis of novel difluorovinylphosphonate analogues, which are potential inhibitors in the shikimic acid pathway. Such applications are crucial in the development of new pharmaceuticals and biochemical tools (Kawamoto & Campbell, 1997).

Stereoselective Syntheses in Fluorinated Amino Acids

This compound has been used as a starting material in the stereoselective synthesis of valuable fluorinated amino acids. These syntheses are essential for producing configurationally pure compounds used in various biochemical and pharmaceutical applications (Pigza et al., 2009).

Catalytic Enantioselective Difluoroalkylation

In another application, the acid is involved in catalytic enantioselective difluoroalkylation reactions. This process is significant in the field of organic chemistry, particularly in the synthesis of chiral molecules with potential medicinal value (Zhang & Wolf, 2013).

Safety and Hazards

• Safety Data Sheet : Link